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Compound of Interest

Compound Name: 3,4-Dimethoxytoluene

Cat. No.: B046254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3,4-dimethoxytoluene (also

known as 4-methylveratrole), its synthesis, potential olfactory properties, and its application as

a chemical intermediate in fragrance chemistry. While not commonly used as a standalone

fragrance ingredient, its structural similarity to known aroma chemicals suggests its potential as

a modifier or precursor in the creation of novel fragrance compositions.

Chemical and Physical Properties
Summarized below are the key physical and chemical properties of 3,4-dimethoxytoluene.
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Property Value Reference

Chemical Name
3,4-Dimethoxytoluene; 4-

Methylveratrole
[1]

CAS Number 494-99-5 [1]

Molecular Formula C₉H₁₂O₂ [2]

Molecular Weight 152.19 g/mol [2]

Appearance
Colorless to pale yellow

liquid/solid
[3]

Melting Point 22-23 °C [3]

Boiling Point 226 °C at 760 mmHg (est.) [4]

Vapor Pressure 0.171 mmHg @ 25 °C (est.) [4]

Solubility
Soluble in alcohol; Insoluble in

water
[4]

Odor

Not explicitly defined for

fragrance use; related

compounds suggest sweet,

woody, vanilla-like notes.

[4][5]

Olfactory Profile and Application in Fragrance
Direct olfactory data for 3,4-dimethoxytoluene is limited, with some sources indicating it is

"not for fragrance use" as a standalone component[4]. However, its structural relationship to

other aromatic compounds used in perfumery, such as veratraldehyde and 3,4,5-

trimethoxytoluene, suggests a potential for a mild, sweet, and woody scent profile[5][6].

Its primary role in fragrance chemistry is likely as a versatile chemical intermediate[1]. The

methoxy and methyl groups on the benzene ring provide reactive sites for further chemical

modifications, allowing for the synthesis of more complex fragrance molecules[1].

Potential Applications:
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Precursor for Novel Aroma Chemicals: 3,4-Dimethoxytoluene can serve as a starting

material for the synthesis of new fragrance ingredients with unique olfactory properties.

Modifier in Fragrance Compositions: In small quantities, it may act as a modifier, adding

subtle sweet and woody nuances to a fragrance blend.

The logical workflow for exploring the use of 3,4-dimethoxytoluene in fragrance chemistry

would involve synthesis, purification, olfactory evaluation, and then formulation.

Synthesis of 3,4-Dimethoxytoluene Purification & Characterization Olfactory Evaluation (GC-O, Sensory Panel) Formulation into Fragrance Base Application Testing

Click to download full resolution via product page

Caption: Workflow for fragrance application of 3,4-dimethoxytoluene.

Experimental Protocols
Two primary synthesis routes are outlined below.

Protocol 1: Methylation of 4-Methylcatechol using Dimethyl Carbonate

This method utilizes a greener methylating agent, dimethyl carbonate, under microwave

irradiation[2].

Materials:

4-Methylcatechol

Dimethyl carbonate (DMC)

Caesium carbonate (Cs₂CO₃)

Acetonitrile

Mesitylene (internal standard)

Equipment:
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10 mL airtight glass vessel for microwave synthesis

Microwave synthesis reactor (e.g., Anton Paar Monowave 300)

Magnetic stirrer

GC-FID and GC-MS for analysis

Procedure:

In a 10 mL airtight glass vessel, combine 4-methylcatechol (1.82 mmol), caesium

carbonate (1 equivalent per hydroxyl group), dimethyl carbonate (2 mL), acetonitrile (2

mL), and mesitylene (100 µL) as an internal standard.

Seal the vessel and place it in the microwave synthesis reactor.

Heat the reaction mixture to 160 °C with a stirring rate of 600 rpm. The pressure will

increase during the reaction.

Maintain the reaction at 160 °C for 2 hours.

After 2 hours, cool the reaction mixture to room temperature and carefully release the

pressure.

Analyze the reaction mixture by GC-FID and GC-MS to determine the yield of 3,4-
dimethoxytoluene. A typical yield is around 73.5%[2].

Purify the product using column chromatography or distillation.

Protocol 2: Methylation of 4-Methylguaiacol using Bromomethane Waste Gas

This protocol, adapted from a patent, utilizes an industrial waste stream for methylation,

highlighting a potential green chemistry approach[7]. Caution: This reaction should be

performed in a well-ventilated fume hood with appropriate safety measures due to the use of

bromomethane.

Materials:
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4-Methylguaiacol

Aqueous solution of an inorganic base (e.g., 2M KOH or 2M NaOH)

Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

Waste gas containing bromomethane

Equipment:

Two-necked flask

Stirrer

Heating mantle

Condenser

Gas inlet tube

Procedure:

In a 100 mL two-necked flask, combine 8.28 g (0.06 mol) of 4-methylguaiacol with 30 mL

of a 2M aqueous solution of an inorganic base (e.g., KOH or NaOH) and a catalytic

amount of a phase-transfer catalyst.

Heat the mixture with stirring to a temperature between 60-150 °C.

Introduce the waste gas containing bromomethane into the reaction mixture via a gas inlet

tube.

Continue the reaction until completion, which can be monitored by TLC or GC.

Cool the reaction mixture to room temperature.

The product, 3,4-dimethoxytoluene, can be separated directly from the reaction mixture.

Further purification can be achieved by extraction and distillation. Reported yields are

high, often exceeding 95%[7].
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Caption: Synthesis pathways for 3,4-dimethoxytoluene.

A general protocol for the sensory evaluation of a new aromatic compound like 3,4-
dimethoxytoluene is provided below. This would typically be conducted by a trained sensory

panel.

Objective: To characterize the olfactory profile of 3,4-dimethoxytoluene.

Materials:

Purified 3,4-dimethoxytoluene

Odorless solvent (e.g., dipropylene glycol or ethanol)

Odor-free smelling strips (blotters)

Reference standards for common odor descriptors (e.g., vanillin for 'sweet', guaiacol for

'smoky', sandalwood oil for 'woody')

Procedure:

Sample Preparation: Prepare a series of dilutions of 3,4-dimethoxytoluene in the chosen

solvent (e.g., 10%, 1%, and 0.1% by weight).

Blotter Preparation: Dip smelling strips into each dilution to a depth of 1 cm.
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Evaluation:

Present the coded blotters to the sensory panel in a randomized order.

Panelists evaluate the odor at different time intervals (top notes: immediately; middle

notes: after 15-30 minutes; base notes: after several hours) to assess its volatility and

character evolution.

Panelists describe the perceived odor using a standardized lexicon of fragrance

descriptors and rate the intensity of each attribute on a defined scale (e.g., a 1 to 9

scale).

Data Analysis: Analyze the collected data to create an olfactory profile of the compound.

GC-O is a powerful technique to identify which volatile compounds in a mixture are responsible

for its aroma.

Objective: To identify the odor-active regions of a sample containing 3,4-dimethoxytoluene.

Equipment:

Gas chromatograph (GC) with a sniffing port

Mass spectrometer (MS) for compound identification

Procedure:

A diluted sample of 3,4-dimethoxytoluene is injected into the GC.

The effluent from the GC column is split, with one portion going to the MS detector and the

other to a heated sniffing port.

A trained analyst sniffs the effluent at the sniffing port and records the time, duration, and

description of any perceived odors.

The data from the MS is correlated with the olfactometry data to identify the chemical

compounds responsible for the detected odors.
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Olfactory Receptor Interaction (Hypothetical)
While specific olfactory receptors for 3,4-dimethoxytoluene have not been identified, the

general mechanism of odor perception involves the binding of odorant molecules to G-protein

coupled receptors (GPCRs) in the olfactory epithelium[8][9][10].

3,4-Dimethoxytoluene Olfactory Receptor (GPCR)
Binds to

G-protein Activation Adenylate Cyclase Activation cAMP Production Ion Channel Opening Signal to Brain

Click to download full resolution via product page

Caption: Generalized olfactory signaling pathway.

This binding event initiates a signal transduction cascade, leading to the generation of an

electrical signal that is transmitted to the brain and perceived as a specific scent[8][9]. The

"woody" and "sweet" characteristics of related molecules suggest that 3,4-dimethoxytoluene
might interact with a combination of receptors that are also activated by other woody and

sweet-smelling compounds.

Conclusion
3,4-Dimethoxytoluene is a valuable chemical intermediate with potential, though not fully

explored, applications in fragrance chemistry. Its utility likely lies more in its role as a building

block for the synthesis of novel aroma chemicals rather than as a direct fragrance ingredient.

Further research, particularly in sensory analysis and the determination of its odor threshold, is

needed to fully elucidate its potential in the creation of new and interesting fragrance profiles.

The provided protocols offer a starting point for researchers to synthesize, evaluate, and

potentially incorporate this compound into their fragrance development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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